1-(2-methylbenzoyl)piperidin-4-amine hydrochloride
Overview
Description
1-(2-Methylbenzoyl)piperidin-4-amine hydrochloride (MBAH) is an organic compound with a wide range of applications in the fields of chemistry and biochemistry. It is a versatile compound with a wide array of uses, from its use as a reagent in organic synthesis, to its potential applications in the field of medicine. MBAH has a unique set of properties that make it a valuable tool for scientists in a variety of disciplines.
Scientific Research Applications
1-(2-methylbenzoyl)piperidin-4-amine hydrochloride has a wide range of applications in the fields of chemistry and biochemistry. It has been used in a variety of research studies, including studies of enzyme kinetics, protein-ligand interactions, and drug metabolism. It has also been used to study the effects of drugs on the central nervous system, and has been used in studies of the pharmacology of drugs. Additionally, this compound has been used in a variety of other research applications, such as the study of the structure and function of proteins, and the study of the structure and function of enzymes.
Mechanism of Action
1-(2-methylbenzoyl)piperidin-4-amine hydrochloride is a reversible inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that catalyzes the hydrolysis of the neurotransmitter acetylcholine, which is involved in the transmission of nerve impulses. This compound binds to the active site of AChE, preventing the enzyme from hydrolyzing acetylcholine. This inhibition of AChE leads to an increase in the amount of acetylcholine in the synapse, which can lead to an increase in the transmission of nerve impulses.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, leading to an increase in the amount of acetylcholine in the synapse. This increase in acetylcholine can lead to an increase in the transmission of nerve impulses, which can lead to an increase in muscle contraction and an increase in learning and memory. Additionally, this compound has been shown to have a variety of other effects, including an increase in the release of dopamine, an increase in the release of serotonin, and an increase in the release of norepinephrine.
Advantages and Limitations for Lab Experiments
1-(2-methylbenzoyl)piperidin-4-amine hydrochloride has a number of advantages and limitations for laboratory experiments. One of the main advantages of using this compound is its low cost, which makes it a cost-effective reagent for laboratory experiments. Additionally, this compound is a relatively stable compound, which makes it a reliable reagent for laboratory experiments. However, this compound is also a relatively slow-acting compound, which can limit its use in certain laboratory experiments. Additionally, this compound is a relatively non-selective inhibitor of AChE, which can limit its use in certain laboratory experiments.
Future Directions
1-(2-methylbenzoyl)piperidin-4-amine hydrochloride has a wide range of potential future applications. One potential application is its use as a drug to treat neurological diseases, such as Alzheimer’s disease. Additionally, this compound could be used in the development of new drugs to treat a variety of conditions, such as depression, anxiety, and addiction. Additionally, this compound could be used in the development of new drugs to treat neurological disorders, such as Parkinson’s disease. Additionally, this compound could be used in the development of new drugs to treat a variety of cancer types, such as breast cancer, lung cancer, and prostate cancer. Finally, this compound could be used in the development of new drugs to treat a variety of inflammatory conditions, such as rheumatoid arthritis and Crohn’s disease.
Synthesis Methods
1-(2-methylbenzoyl)piperidin-4-amine hydrochloride can be synthesized by a variety of methods, including the Knoevenagel condensation reaction, the Mannich reaction, and the Bischler-Napieralski reaction. The Knoevenagel condensation reaction is the most common method of synthesis, and involves the reaction of an aldehyde and an amine with an acid catalyst. The Mannich reaction is a three-component condensation reaction, involving an aldehyde, an amine, and a formaldehyde, and is often used to synthesize this compound. The Bischler-Napieralski reaction is a two-component reaction involving an aldehyde and an amine, and is often used to synthesize this compound with higher yields than the Knoevenagel condensation reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-methylbenzoyl)piperidin-4-amine hydrochloride involves the reaction of 2-methylbenzoyl chloride with piperidine followed by reduction of the resulting intermediate with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-methylbenzoyl chloride", "piperidine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-methylbenzoyl chloride is added dropwise to a solution of piperidine in anhydrous ether at room temperature. The reaction mixture is stirred for several hours until TLC analysis indicates complete consumption of the starting material.", "Step 2: The resulting intermediate is then reduced with sodium borohydride in methanol at 0-5°C. The reaction mixture is stirred for several hours until TLC analysis indicates complete reduction of the intermediate.", "Step 3: The resulting amine is then dissolved in hydrochloric acid and stirred at room temperature for several hours. The hydrochloride salt of 1-(2-methylbenzoyl)piperidin-4-amine precipitates out of solution and is collected by filtration.", "Step 4: The product is washed with cold water and dried under vacuum to yield the final product as a white solid." ] } | |
CAS RN |
1158359-06-8 |
Molecular Formula |
C13H19ClN2O |
Molecular Weight |
254.8 |
Purity |
95 |
Origin of Product |
United States |
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